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Compound of Interest

Compound Name: Disperse orange 80

Cat. No.: B15138760

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the synthesis and purification
methodologies for Disperse Orange 80 (C.I. 11127), a single azo class dye. The guide details
the chemical properties, synthesis protocol, and various purification techniques relevant to this
compound, supported by structured data and process diagrams.

Introduction to Disperse Orange 80

Disperse Orange 80 is a disperse dye characterized by its red-light orange hue. As a member
of the single azo class of dyes, it is utilized in various industrial applications, particularly for
dyeing synthetic textile materials.[1] Its molecular structure and properties make it a subject of
interest for researchers in materials science and chemistry. Dyes like Disperse Orange 80 are
also valuable tools in biological research for observing cellular structures and tracking
biomolecules.[2]

Table 1: Physicochemical Properties of Disperse Orange 80
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Property Value Reference
C.l. Name Disperse Orange 80, 11127 [1]
CAS Registry Number 59948-51-5 [1]
Molecular Formula C20H20N603 [1]
Molecular Weight 392.41 g/mol [1]
Chemical Class Single Azo [1]

| Application | Dyeing of synthetic fibers |[1] |

Synthesis of Disperse Orange 80

The synthesis of Disperse Orange 80 is achieved through a well-established chemical
pathway for azo dyes: a diazotization reaction followed by an azo coupling reaction. The
primary manufacturing method involves the diazotization of 4-Nitrobenzenamine, which is then
coupled with the coupling agent, 3-[[2-(2-cyanoethoxy)ethyl]phenylamino]propanenitrile.[1]
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Caption: Synthesis workflow for Disperse Orange 80.

The following protocol is a generalized procedure based on standard methods for azo dye

synthesis.

¢ Diazotization of 4-Nitrobenzenamine:

[¢]

Dissolve a molar equivalent of 4-Nitrobenzenamine in a 2.5M hydrochloric acid solution.
Cool the resulting solution to 0-5°C in an ice bath with continuous stirring.

Slowly add a pre-cooled aqueous solution of sodium nitrite (1 molar equivalent) dropwise
to the 4-Nitrobenzenamine solution. Maintain the temperature below 5°C to ensure the
stability of the diazonium salt.

Continue stirring for 30 minutes after the addition is complete. The formation of the
diazonium salt can be confirmed by testing for the absence of nitrous acid using starch-
iodide paper.

e Azo Coupling Reaction:

In a separate vessel, dissolve one molar equivalent of the coupling agent, 3-[[2-(2-
cyanoethoxy)ethyl]phenylamino]propanenitrile, in a suitable solvent (e.g., aqueous ethanol
or acetic acid).

Cool the coupling agent solution to 0-5°C.

Slowly add the previously prepared diazonium salt solution to the coupling agent solution
while maintaining the temperature below 5°C and ensuring vigorous stirring.

Adjust the pH of the reaction mixture to the optimal range for coupling (typically pH 4-5 for
this type of reaction) using a base like sodium acetate.

Continue stirring the mixture for 2-4 hours, allowing the coupling reaction to proceed to
completion. The precipitation of the crude Disperse Orange 80 dye should be observed.

¢ |solation of Crude Product:
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o Collect the precipitated dye by filtration (e.g., using a Buchner funnel).
o Wash the filter cake with cold water to remove excess acid and inorganic salts.

o Dry the crude product in a vacuum oven at a moderate temperature (e.g., 60-70°C).

Purification of Disperse Orange 80

The crude Disperse Orange 80 obtained from synthesis contains impurities, including
unreacted starting materials, byproducts, and inorganic salts. Purification is essential to
achieve the desired color quality and fastness properties. Common purification methods for
disperse dyes include recrystallization, column chromatography, and adsorption techniques.
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Caption: General workflow for purification by recrystallization.

e Solvent Selection: Choose a suitable solvent or solvent mixture in which the dye is sparingly
soluble at room temperature but highly soluble at an elevated temperature (e.g., toluene,
chlorobenzene, or dimethylformamide).

o Dissolution: Place the crude Disperse Orange 80 in an Erlenmeyer flask and add the
selected solvent. Heat the mixture with stirring until the dye completely dissolves.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b15138760?utm_src=pdf-body-img
https://www.benchchem.com/product/b15138760?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15138760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory
Check Availability & Pricing

BENGHE

e Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration to remove
them.

o Crystallization: Allow the hot, saturated solution to cool slowly to room temperature, and then
in an ice bath to induce crystallization.

« |solation and Washing: Collect the purified crystals by vacuum filtration. Wash the crystals
with a small amount of cold, fresh solvent to remove any remaining soluble impurities.

» Drying: Dry the purified Disperse Orange 80 crystals in a vacuum oven.

Table 2: Comparison of Purification Methods for Disperse Dyes

Method

Recrystallization

Principle

Difference in
solubility of the
dye and impurities
in a solvent at
different
temperatures.

Advantages

Simple, cost-
effective, and can
yield high-purity
product.

Disadvantages

Requires a suitable
solvent; potential
for product loss.

Column
Chromatography

Separation based on
the differential
adsorption of
components to a

stationary phase.

High resolution and

separation efficiency.

Time-consuming,
requires larger
volumes of solvent,

more expensive.

Adsorption (e.g., with
Zeolites)

Removal of impurities
by adsorption onto a
high-surface-area

material.[3]

Effective for removing
specific impurities
from solutions; can be

eco-friendly.[3]

Adsorbent may not be
selective; potential for
product loss on the

adsorbent.

| Flocculation | Aggregation of colloidal impurities using a flocculant for easier removal by

filtration.[4] | Good for removing suspended or colloidal matter from large volumes. | Primarily

for clarifying solutions, not for separating closely related chemical species. |

Safety and Handling
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While specific toxicological data for Disperse Orange 80 is not detailed in the provided results,
data for other disperse orange dyes (e.g., Disperse Orange 1 and 3) indicate potential hazards.

e Hazards: May cause skin, eye, and respiratory tract irritation.[5][6][7] Some disperse dyes
may cause skin sensitization or allergic reactions upon contact.[5][7][8] Fine dust can form
explosive mixtures with air.[5]

o Personal Protective Equipment (PPE): Always handle the compound in a well-ventilated area
or a fume hood. Wear appropriate PPE, including:

o

Safety goggles or a face shield.

[e]

Chemical-resistant gloves (e.qg., nitrile).

A lab coat.

o

[¢]

Respiratory protection (e.g., a dust mask or respirator) if handling the powder outside a
fume hood.

» Handling: Avoid generating dust.[6] Wash hands thoroughly after handling. Store in a cool,
dry place away from incompatible materials such as strong oxidizing agents.[8]

» Disposal: Dispose of chemical waste in accordance with local, state, and federal regulations.
Do not empty into drains.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disperse Orange 80]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15138760#disperse-orange-80-synthesis-and-
purification-methods]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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